Cas no 76267-74-8 (5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

76267-74-8 structure
Product Name:5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:76267-74-8
Molecular Formula:C5H8N4S
Molecular Weight:156.20882
MDL:MFCD09971476
CID:538094
PubChem ID:13285617
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
- 3-amino-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- SCHEMBL5155117
- AKOS022635538
- 4-allyl-5-amino-4H-1,2,4-triazole-3-thiol
- BDA26774
- 76267-74-8
- DTXSID00534754
- 5-Amino-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- EN300-31392
-
- MDL: MFCD09971476
- InChIKey: MLHZAGAUQAYUHA-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H8N4S/c1-2-3-9-4(6)7-8-5(9)10/h2H,1,3H2,(H2,6,7)(H,8,10)
- SMILES: C=CCN1C(=NNC1=S)N
Computed Properties
- Exact Mass: 156.04696745g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 156.04696745g/mol
- Heavy Atom Count: 10
- Complexity: 198
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0
- Topological Polar Surface Area: 85.7Ų
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005RJ8-50mg |
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)- |
76267-74-8 | 95% | 50mg |
$94.00 | 2025-02-21 | |
A2B Chem LLC | AC68164-50mg |
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)- |
76267-74-8 | 98% | 50mg |
$91.00 | 2024-04-19 | |
Aaron | AR005RRK-50mg |
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)- |
76267-74-8 | 95% | 50mg |
$98.00 | 2025-01-23 | |
Chemenu | CM434002-100mg |
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)- |
76267-74-8 | 95%+ | 100mg |
$124 | 2023-02-01 | |
Enamine | EN300-31392-0.05g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 0.05g |
$53.0 | 2023-09-05 | |
TRC | A634053-25mg |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 25mg |
$ 50.00 | 2022-06-07 |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Hang Lu,Li Yu,Qiuming Liu,Jianzhong Du Polym. Chem., 2013,4, 3448-3452
-
Dong Ki Lee,Ji Yeon Park,Mee Rahn Kim,Du-Jeon Jang CrystEngComm, 2011,13, 5455-5459
-
5. Reviews
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Zaiqian Yu,Dongyan Tang,Haitao Lv,Yonghui Ren,Shuo Gu RSC Adv., 2015,5, 64944-64950
-
Ryo Kunimoto,Martin Vogt,Jürgen Bajorath Med. Chem. Commun., 2017,8, 376-384
-
Antonino Polimeno Phys. Chem. Chem. Phys., 2006,8, 4609-4629
-
Binoy Maiti,Sonu Kumar,Priyadarsi De RSC Adv., 2014,4, 56415-56423
-
Andrew R. LaDuca,Robert L. LaDuca CrystEngComm, 2018,20, 5677-5687
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